Cas no 64075-36-1 (Benzeneacetamide, N-propyl-)

• Product Name: Benzeneacetamide, N-propyl-
• CAS No: 64075-36-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 425020
• PubChem ID: 3113370
• Update Time: 2025-04-19

Benzeneacetamide, N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-propyl-
• 2-phenyl-N-propylacetamide
• SCHEMBL1927410
• 64075-36-1
• AKOS003850635
• 2-Phenyl-N-propyl-acetamide
• Phenylacetamide, N-propyl-
• DTXSID60389388

• Inchi： 1S/C11H15NO/c1-2-8-12-11(13)9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,12,13)
• InChI Key： HTSYYPRWWXXRSC-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NCCC

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1